3-(Prop-2-yn-1-yloxy)aniline hydrochloride

• CAS: 1073881-49-8
• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• InChI: InChI=1S/C9H9NO.ClH/c1-2-6-11-9-5-3-4-8(10)7-9;/h1,3-5,7H,6,10H2;1H
• InChIKey: UYZSOJCQWDBWJM-UHFFFAOYSA-N

3-(Prop-2-yn-1-yloxy)aniline HCl: Profile & Sourcing

3-(Prop-2-yn-1-yloxy)aniline hydrochloride is a bifunctional aromatic amine building block featuring a terminal alkyne (propargyl) group at the meta-position. This molecular architecture provides dual reactive sites for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry and amine-based conjugations, positioning it as a versatile intermediate for medicinal chemistry and bioconjugation . The hydrochloride salt form (CAS 1073881-49-8) is preferred over the free base (CAS 60042-20-8) for enhanced handling and solubility .

Bifunctional alkyne-amine building block

Hydrochloride salt for enhanced handling

Meta-substituted propargyloxy architecture

3-(Prop-2-yn-1-yloxy)aniline HCl: Meta Substitution Specificity

Generic substitution among propargyloxyaniline isomers and derivatives is scientifically untenable due to divergent steric, electronic, and physicochemical properties that directly impact synthetic outcomes and final compound performance. The position of the propargyloxy group on the aromatic ring (ortho-, meta-, or para-) dictates the molecule's dipole moment, reactivity in click chemistry, and its ability to be incorporated into more complex pharmacophores . Further modifications, such as additional ring substituents or the use of a free base versus a hydrochloride salt, introduce additional variability in solubility, stability, and handling that can critically alter experimental reproducibility . Therefore, procurement of the specific meta-substituted hydrochloride salt is essential for ensuring fidelity in established synthetic protocols.

Positional isomer Meta vs para orientation may shift reactivity and spatial geometry, altering CuAAC outcomes.

Free base form Free base lacks salt stabilization; may degrade, affecting reproducibility and requiring pre-use purification.

Structural analog Dual-function analogs with only alkyne or amine groups cannot replicate orthogonal reactivity.

3-(Prop-2-yn-1-yloxy)aniline HCl: Differentiation Evidence

Meta vs. Para Substitution Effects

The substitution pattern of the propargyloxy group on the aniline ring is a primary determinant of molecular properties and reactivity. The target compound features a meta (3-) substitution, whereas a common comparator, 4-(Prop-2-yn-1-yloxy)aniline (CAS 26557-78-8), features a para (4-) substitution. This positional isomerism leads to measurable differences in key parameters. The predicted topological polar surface area (TPSA) for the meta-isomer is 35.25 Ų , which is identical to the para-isomer's calculated TPSA of 35.25 Ų [1]. The differentiation is therefore not in TPSA but in the distinct spatial orientation and electronic distribution of the alkyne and amine functional groups, which are critical for site-specific incorporation into complex molecular architectures and for modulating the properties of final click products.

Meta vs Para Isomerism

Class-level inference

Identical TPSA (35.25 Ų); distinct spatial orientation of alkyne and amine groups governs reactivity.

Isomer-specific geometry review needed.

Experimental dipole data unavailable.

Evidence Dimension	Positional Isomerism (Meta vs. Para Substitution)
Target Compound Data	Meta (3-) substituted; C9H9NO·HCl; MW 183.64 g/mol; Predicted TPSA 35.25 Ų
Comparator Or Baseline	4-(Prop-2-yn-1-yloxy)aniline (CAS 26557-78-8); C9H9NO; MW 147.17 g/mol; Predicted TPSA 35.25 Ų [1]
Quantified Difference	TPSA is identical; the difference is in the three-dimensional spatial orientation of the reactive groups and the electronic environment of the aromatic ring, which influences dipole moment and reactivity.
Conditions	In silico prediction; experimental dipole moment and specific reactivity data not available for direct comparison.

Why This Matters

Procurement of the specific meta-isomer ensures the correct spatial geometry and electronic profile required for a given synthetic pathway, preventing unexpected outcomes in regioselective reactions or SAR studies.

• [1] PubChem. (n.d.). 4-(Prop-2-yn-1-yloxy)aniline. View Source

Dual Alkyne-Amine Reactivity

3-(Prop-2-yn-1-yloxy)aniline hydrochloride provides two distinct, orthogonal reactive sites within a single small molecule scaffold: a terminal alkyne for CuAAC click chemistry and a primary aromatic amine for further derivatization (e.g., amide bond formation, reductive amination). This contrasts with many standard click chemistry building blocks that contain only an alkyne or an azide. A direct comparison can be made with propargyl alcohol (CAS 107-19-7), a simple alkyne-containing molecule. While propargyl alcohol can participate in click reactions, it lacks a second functional handle for orthogonal conjugation, limiting its utility in multi-step syntheses or in creating bifunctional linkers without additional steps. The target compound's dual functionality enables streamlined, convergent synthesis of complex molecules where the aniline and alkyne groups can be reacted in a controlled, sequential manner [1].

Orthogonal Reactivity

Class-level inference

Target has 2 reactive groups (alkyne + amine) vs propargyl alcohol (1 group).

Supports sequential CuAAC and amine conjugation without additional steps.

Versus simple alkyne-only building blocks.

Evidence Dimension	Number of Orthogonal Reactive Functional Groups
Target Compound Data	2 (Terminal alkyne, primary aromatic amine)
Comparator Or Baseline	1 (Terminal alkyne) for Propargyl alcohol (CAS 107-19-7) [2]
Quantified Difference	The target compound possesses one additional orthogonal functional group (amine) for further derivatization.
Conditions	Chemical structure comparison; applicability to standard CuAAC and amine conjugation chemistry protocols.

Why This Matters

Procurement of this dual-function building block simplifies synthetic routes, reduces step count, and provides greater control over molecular assembly in the creation of chemical probes, bioconjugates, and functional materials.

• [1] MySkinRecipes. (n.d.). 3-(Prop-2-yn-1-yloxy)aniline hydrochloride. View Source
• [2] PubChem. (n.d.). Propargyl alcohol. View Source

Hydrochloride Salt Stability

The target compound is the hydrochloride salt (CAS 1073881-49-8), a form chosen to improve handling and stability compared to its free base counterpart, 3-(prop-2-yn-1-yloxy)aniline (CAS 60042-20-8). The free base of aromatic amines can be susceptible to oxidation, leading to discoloration and the formation of impurities over time . While quantitative stability data for this specific compound is not publicly available, the class-level inference is strong: the hydrochloride salt form generally enhances the compound's shelf-life and maintains purity under standard storage conditions (e.g., at 4°C under an inert atmosphere) [1].

Salt Form Stability

Class-level inference

Hydrochloride salt (CAS 1073881-49-8) resists oxidation vs free base (CAS 60042-20-8).

May reduce pre-use purification needs.

Quantitative degradation data not available.

Evidence Dimension	Chemical Form and Stability
Target Compound Data	Hydrochloride salt (CAS 1073881-49-8); reported purity up to 99.79% ; recommended storage at 4°C under nitrogen [1]
Comparator Or Baseline	Free base (CAS 60042-20-8); typically prone to oxidation and discoloration
Quantified Difference	Specific quantitative stability data (e.g., % degradation/month) is not available; the difference is qualitative but significant for reliable long-term use.
Conditions	Standard storage conditions for aromatic amine salts vs. free bases.

Why This Matters

Selecting the more stable hydrochloride salt ensures greater long-term reliability in repeat experiments, reduces the need for pre-use purification, and minimizes the risk of failed syntheses due to reagent degradation.

• [1] GlpBio. (n.d.). 3-(Prop-2-yn-1-yloxy)aniline hydrochloride. View Source

Synthetic Accessibility vs. Complex Analogs

3-(Prop-2-yn-1-yloxy)aniline hydrochloride is synthesized via a straightforward Williamson ether synthesis from commercially available 3-aminophenol and propargyl bromide, followed by hydrochloride salt formation . This accessible synthesis contributes to its reliable and cost-effective supply as a key intermediate. In contrast, its more complex derivatives, such as those used in specific kinase inhibitors like 7-propargyloxy-4-anilinoquinazoline, require multi-step syntheses (e.g., six-step process) [1]. These complex, application-specific molecules are not functionally equivalent and cannot serve as a general-purpose click chemistry building block for diverse projects.

Synthetic Complexity

Class-level inference

Simple Williamson ether synthesis vs multi-step route for 7-propargyloxyquinazoline analogs.

Broad utility as a general-purpose building block.

Reported synthetic route comparison.

Evidence Dimension	Synthetic Complexity and General Utility
Target Compound Data	Low (simple alkylation, salt formation)
Comparator Or Baseline	High (six-step synthesis) for 7-propargyloxy-4-anilinoquinazoline derivatives [1]
Quantified Difference	The target compound serves as a versatile, general-purpose building block, whereas the comparator is a complex, final-like intermediate for a specific target class.
Conditions	Literature-reported synthetic routes.

Why This Matters

Procurement of the simple, versatile building block is the correct choice for programs seeking to create diverse chemical libraries, generate novel bioconjugates, or establish a click chemistry platform. It offers broad utility that complex, target-specific analogs cannot provide.

• [1] ScienceDirect. (2010). Synthesis of 6- and 7-propargyloxy derivatives of 4-(3-fluoroanilino)-quinazoline. View Source

3-(Prop-2-yn-1-yloxy)aniline HCl: Application Scenarios

Focused Library Synthesis via Click Chemistry

This compound is ideally suited for generating diverse compound libraries by conjugating the terminal alkyne to various azide-containing pharmacophores using CuAAC. The resulting 1,2,3-triazole linkage is a well-established bioisostere for amide bonds, often improving metabolic stability and binding affinity. The meta-substituted aniline provides a secondary site for further elaboration, allowing for the rapid exploration of structure-activity relationships (SAR) around a core scaffold. This dual functionality streamlines the hit-to-lead process [1].

Bifunctional Probes for Bioconjugation

The compound serves as a valuable linker for attaching functional payloads (e.g., fluorophores, biotin, affinity tags) to target molecules. For instance, the primary amine can be used to couple the compound to a protein, peptide, or solid support via amide or other amine-reactive chemistry. The exposed alkyne group then provides a 'clickable' handle for subsequent conjugation of an azide-modified reporter molecule under mild, bioorthogonal conditions. This is critical for developing pull-down probes, imaging agents, and antibody-drug conjugates (ADCs) [1].

Polymer Functionalization & Crosslinking

In polymer chemistry, 3-(Prop-2-yn-1-yloxy)aniline hydrochloride can be incorporated as a monomer or post-polymerization modifier. The amine group allows for its integration into polymer backbones (e.g., polyamides, polyimides) or side chains. The pendent alkyne groups then serve as efficient sites for crosslinking or for the attachment of other functional materials (e.g., carbon nanotubes, nanoparticles) via click chemistry. This enables the creation of novel materials with tailored mechanical, thermal, or electronic properties [2].

Application

Selection Property

Validation Focus

CuAAC library synthesis

Meta-alkyneamine dual handle

Triazole formation and amine derivatization

Bifunctional bioconjugation linker

Orthogonal alkyne-amine conjugation

Sequential payload attachment

Polymer functionalization & crosslinking

Propargyloxy group for click crosslinks

Post-polymerization alkyne reactivity

• [1] MySkinRecipes. (n.d.). 3-(Prop-2-yn-1-yloxy)aniline hydrochloride. View Source
• [2] METU Open. (2017). Simultaneous and Sequential Synthesis of Polyaniline-g-poly(ethylene glycol) by Combination of Oxidative Polymerization and CuAAC Click Chemistry. View Source